Cas no 1805442-22-1 (2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805442-22-1
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4899211
• Update Time: 2025-10-15

2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O2/c1-3-4(8(11,12)13)2-14-5(7(9)10)6(3)15(16)17/h2,7H,1H3
• InChI Key： SQFRCTAUPFPZIV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805442-22-1) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine, identified by the CAS number 1805442-22-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of multiple fluorinated and nitro substituents, make it a valuable scaffold for developing novel bioactive molecules. This compound belongs to the pyridine class of heterocycles, which are widely recognized for their diverse pharmacological properties and biological activities.

The structural composition of 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine includes a pyridine ring substituted with a difluoromethyl group at the 2-position, a methyl group at the 4-position, a nitro group at the 3-position, and another trifluoromethyl group at the 5-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design and development. The fluorine atoms, in particular, play a crucial role in modulating the compound's bioavailability, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding interactions. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles and increased therapeutic efficacy. For instance, the presence of a difluoromethyl group is known to increase metabolic stability by resisting oxidative degradation, while the trifluoromethyl group can enhance binding affinity by increasing lipophilicity and hydrophobic interactions.

One of the most compelling aspects of 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine is its potential as a building block for designing small-molecule inhibitors targeting various biological pathways. The nitro group at the 3-position can serve as a hydrogen bond acceptor or participate in redox reactions, depending on the context. Additionally, the methyl and trifluoromethyl groups can influence the molecule's orientation and interactions within biological systems. These features make it an attractive candidate for further exploration in drug discovery programs.

Recent studies have demonstrated the utility of this compound in developing novel agrochemicals as well. The combination of fluorinated and nitro substituents can enhance the activity and selectivity of pesticides against target pests while minimizing environmental impact. For example, compounds with similar structural motifs have been shown to exhibit potent insecticidal properties by interfering with essential enzymatic pathways in pests.

The synthesis of 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated transformations have been employed to construct the desired pyridine core efficiently.

The pharmacological potential of this compound has been explored through various computational modeling studies aimed at predicting its interaction with biological targets. Molecular docking simulations have revealed that it can bind effectively to enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings suggest that further experimental validation may uncover novel therapeutic applications for this compound.

In conclusion, 2-(Difluoromethyl)-4-methyl-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805442-22-1) represents a promising scaffold for developing innovative bioactive molecules with potential applications in pharmaceuticals and agrochemicals. Its unique structural features and favorable physicochemical properties position it as a valuable asset for future research endeavors aimed at addressing unmet medical needs.